(2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone

• IUPAC Name: (2-ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone
• InChI: InChI=1S/C22H29N3O2/c1-3-20-9-6-7-13-25(20)22(26)18-14-19(16-23-15-18)24-12-11-17-8-4-5-10-21(17)27-2/h4-5,8,10,14-16,20,24H,3,6-7,9,11-13H2,1-2H3
• InChI Key: MHIWRMHUURXEEG-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=CC(=CN=C2)NCCC3=CC=CC=C3OC
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

The compound (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone, also known as EPPM, is a novel chemical compound that has been synthesized and studied extensively in recent years. EPPM has shown promising results in scientific research applications, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone involves the inhibition of the reuptake of neurotransmitters, such as dopamine and serotonin, in the brain. This inhibition leads to increased levels of these neurotransmitters in the synapse, which can enhance their activity and lead to changes in behavior and cognition.
Biochemical and Physiological Effects:
(2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone has been shown to have a number of biochemical and physiological effects in scientific research studies. These effects include changes in neurotransmitter levels, alterations in gene expression, and changes in synaptic plasticity. (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone has also been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone for lab experiments is its high purity and yield, which makes it suitable for a wide range of scientific research applications. However, one limitation of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are a number of future directions for the study of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone. One potential direction is the development of more potent and selective (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone analogs, which could have improved therapeutic efficacy and reduced side effects. Another potential direction is the study of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone in combination with other drugs or therapies, which could enhance its therapeutic effects. Finally, further research is needed to better understand the long-term effects of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone on the brain and behavior.

Synthesis Methods

The synthesis of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone involves a multi-step process that includes the reaction of 2-ethylpiperidine with 2-bromo-1-(2-methoxyphenyl)ethanone to form the intermediate compound, 2-ethyl-1-(2-methoxyphenyl)ethylpiperidine. This intermediate compound is then reacted with 5-bromo-3-iodopyridine to form the final product, (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone. The synthesis of (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone has been optimized to achieve high yields and purity, making it suitable for scientific research applications.

Scientific Research Applications

(2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone has been studied extensively in scientific research applications, particularly in the field of neuroscience. Studies have shown that (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone has the potential to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, in the brain. This modulation can lead to changes in behavior and cognition, making (2-Ethylpiperidin-1-yl)-[5-[2-(2-methoxyphenyl)ethylamino]pyridin-3-yl]methanone a promising candidate for the treatment of neurological disorders such as depression and anxiety.